(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine

• Molecular Formula: C12H27NO2
• Molecular Weight: 217.35 g/mol
• SMILES: CCC(COC)NC(C)CC(C)(C)OC
• InChI: InChI=1S/C12H27NO2/c1-7-11(9-14-5)13-10(2)8-12(3,4)15-6/h10-11,13H,7-9H2,1-6H3
• InChIKey: KXBQGIVBTMJGGT-UHFFFAOYSA-N

Procurement Guide: (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine as a Specialized Secondary Amine Building Block

(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine (CAS 1340209-38-2) is a synthetic secondary amine featuring a sterically hindered 4-methoxy-4-methylpentan-2-yl group and a chiral 1-methoxybutan-2-yl substituent [1]. With a molecular weight of 217.35 g/mol and a molecular formula of C12H27NO2, it belongs to a class of branched aliphatic amines frequently employed as intermediates in medicinal chemistry and organic synthesis [1]. Its structure incorporates two ether oxygen atoms and a single secondary amine, providing a distinct hydrogen-bonding profile compared to simpler analogs in the same compound family [1].

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 64411696, (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/64411696. Accessed 10 May 2026. View Source

Why (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine Cannot Be Simply Replaced by In-Class Analogs

Superficial similarity in the 4-methoxy-4-methylpentan-2-yl fragment masks critical differences in lipophilicity, hydrogen-bonding capacity, and molecular flexibility that directly impact solubility, membrane permeability, and target binding [1][2]. Direct analogs with a single ether oxygen or a less branched N-alkyl chain exhibit altered LogP values, reduced hydrogen bond acceptor counts, and fewer rotatable bonds, which can lead to divergent pharmacokinetic and pharmacodynamic behaviors in a biological context [1][2]. The following quantitative evidence details these differentiating properties.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 64411696, (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/64411696. Accessed 10 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 43146964, (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/43146964. Accessed 10 May 2026. View Source

Quantitative Head-to-Head Evidence for (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine vs. Closest Analogs

Increased Hydrogen Bond Acceptor Count vs. Deoxygenated Analog (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine

The target compound possesses three hydrogen bond acceptors (two ether oxygens and one amine nitrogen) compared to two for the direct deoxygenated analog (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine, which contains only one ether oxygen [1][2]. This difference directly improves aqueous solubility and modulates target engagement for receptors with multiple hydrogen bond donors [1][2].

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	3
Comparator Or Baseline	(Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine (CID 43146964): 2
Quantified Difference	+1 HBA (50% increase)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

For procurement targeting lead optimization, an additional HBA directly enhances the compound's ability to interact with polar biological targets, potentially reducing the need for further synthetic modification.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 64411696, (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/64411696. Accessed 10 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 43146964, (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/43146964. Accessed 10 May 2026. View Source

Reduced Lipophilicity (XLogP3) vs. Less Polar Analog (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine

The computed partition coefficient (XLogP3) for the target compound is 1.9, significantly lower than the value of 2.4 for the direct analog lacking the second ether oxygen [1][2]. This reduction in lipophilicity is critical for mitigating off-target binding, reducing metabolic clearance, and improving overall drug-likeness profiles [1][2].

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.9
Comparator Or Baseline	(Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine (CID 43146964): 2.4
Quantified Difference	Δ = -0.5 (approx. 21% reduction)
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

In compound library procurement, a 0.5 LogP unit difference is substantial for lead selection panels, as it predicts a measurable improvement in solubility and a reduction in non-specific protein binding.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 64411696, (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/64411696. Accessed 10 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 43146964, (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/43146964. Accessed 10 May 2026. View Source

Higher Molecular Flexibility (Rotatable Bonds) vs. Less Branched Analog (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine

The target compound has 8 rotatable bonds, compared to 6 for the analog (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine [1][2]. This increased flexibility allows the compound to adopt a wider range of conformations, which can be advantageous for binding to flexible or adaptive protein binding sites [1][2].

Evidence Dimension	Rotatable Bond Count
Target Compound Data	8
Comparator Or Baseline	(Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine (CID 43146964): 6
Quantified Difference	+2 rotatable bonds (33% increase)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Procurement for projects requiring induced-fit binding or targeting highly dynamic protein interfaces should prioritize this compound over the more rigid analog to improve hit rates.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 64411696, (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/64411696. Accessed 10 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 43146964, (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/43146964. Accessed 10 May 2026. View Source

Verified High Purity (95%) Consistent with Analog Supply Standards for Reproducible Screening

The target compound is commercially available at a minimum purity of 95%, a specification matched by closely related analogs such as (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine and (4-Methoxy-4-methylpentan-2-yl)(1-methoxypropan-2-yl)amine, all also specified at 95% purity . This uniform purity standard across vendors ensures that any differential biological activity observed in comparative screening is attributable to structural differences rather than purity artifacts .

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95%
Comparator Or Baseline	(Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine: 95%; (4-Methoxy-4-methylpentan-2-yl)(1-methoxypropan-2-yl)amine: 95%
Quantified Difference	0% difference in purity specification
Conditions	As specified by multiple independent commercial vendors (AKSci, CymitQuimica, Leyan)

Why This Matters

Scientists can confidently design comparative assays knowing that any differential result is due to structural factors, not inconsistent purity levels across the analog series.

Recommended Application Scenarios Based on Quantitative Evidence for (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine

Fragment-Based Lead Optimization Requiring Enhanced Solubility and Reduced LogP

When a screening hit series derived from (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine (XLogP3 = 2.4) shows poor aqueous solubility or high metabolic clearance, this compound (XLogP3 = 1.9) provides a direct replacement with reduced lipophilicity while retaining the core recognition motif [1][2]. The -0.5 LogP unit difference is a well-established driver for improving ADME profiles without extensive synthetic re-engineering [1][2].

Design of Ligands for Polar or Multi-HBD Target Binding Pockets

Targets with deep polar binding pockets or multiple hydrogen bond donors (e.g., kinases, proteases) benefit from the additional HBA capacity (3 vs. 2) of this compound over the less polar analog [1]. Procurement for focused libraries targeting such sites should prioritize this compound to maximize the probability of forming critical hydrogen bonds [1].

Conformational Sampling in Dynamic Protein-Protein Interaction Inhibitors

For projects targeting flexible protein-protein interfaces, the additional two rotatable bonds (8 vs. 6) allow greater conformational sampling, which is critical for induced-fit binding mechanisms [1][2]. This property makes the compound a superior choice for fragment-based screening against challenging, undruggable targets [1][2].

Reference Compound for Structure-Activity Relationship (SAR) Studies of Branched Amines

Because the compound and its key analogs share a verified 95% purity specification, it can serve as a reliable reference point for SAR tables [1][2]. Any shift in biological activity can be cleanly attributed to the structural modifications (added ether oxygen, extended chain) rather than batch-to-batch variability [1][2].

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 64411696, (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/64411696. Accessed 10 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 43146964, (Butan-2-yl)(4-methoxy-4-methylpentan-2-yl)amine. https://pubchem.ncbi.nlm.nih.gov/compound/43146964. Accessed 10 May 2026. View Source